Cas no 27781-60-8 ((S)-3-Acetyl-6-[(S,1E,3E)-3,5-dimethyl-1,3-heptadienyl]-9a-methyl-2H-furo[3,2-g][2]benzopyran-2,9(9aH)-dione)

27781-60-8 structure

Product Name:(S)-3-Acetyl-6-[(S,1E,3E)-3,5-dimethyl-1,3-heptadienyl]-9a-methyl-2H-furo[3,2-g][2]benzopyran-2,9(9aH)-dione

CAS No:27781-60-8

MF:C₂₃H₂₄O₅

MW:380.433667182922

CID:270597

Update Time:2024-02-29

(S)-3-Acetyl-6-[(S,1E,3E)-3,5-dimethyl-1,3-heptadienyl]-9a-methyl-2H-furo[3,2-g][2]benzopyran-2,9(9aH)-dione Chemical and Physical Properties

- 2H-Furo[3,2-g][2]benzopyran-2,9(9aH)-dione,3-acetyl-6-[(1E,3E,5S)-3,5-dimethyl-1,3-heptadien-1-yl]-9a-methyl-, (9aS)-
- (+)-Rotiorin
- 2H-Furo[3,2-g][2]benzopyran-2,9(9aH)-dione,3-acetyl-6-(3,5-dimethyl-1,3-heptadienyl)-9a-methyl-, [S-[R*,R*-(E,E)]]- (8CI)
- 2H-Furo[3,2-g][2]benzopyran-2,9(9aH)-dione,3-acetyl-6-[(1E,3E,5S)-3,5-dimethyl-1,3-heptadienyl]-9a-methyl-, (9aS)- (9CI)
- Rotiorin
- Rotiorine
- 84M8SHQ8LY
- Q27269533
- 2H-Furo(3,2-g)(2)benzopyran-2,9(9ah)-dione, 3-acetyl-6-((1E,3E,5S)-3,5-dimethyl-1,3-heptadien-1-yl)-9a-methyl-, (9aS)-
- 2H-Furo(3,2-g)(2)benzopyran-2,9(9ah)-dione, 3-acetyl-6-(3,5-dimethyl-1,3-heptadienyl)-9a-methyl-, (S-(R*,R*-(E,E)))-
- CID 90470745
- (S)-3-Acetyl-6-[(S,1E,3E)-3,5-dimethyl-1,3-heptadienyl]-9a-methyl-2H-furo[3,2-g][2]benzopyran-2,9(9aH)-dione
- 2H-Furo[3,2-g][2]benzopyran-2,9(9aH)-dione, 3-acetyl-6-[(1E,3E,5S)-3,5-dimethyl-1,3-heptadien-1-yl]-9a-methyl-, (9aS)-
- Inchi： 1S/C23H24O5/c1-6-13(2)9-14(3)7-8-17-10-16-11-19-20(15(4)24)22(26)28-23(19,5)21(25)18(16)12-27-17/h7-13H,6H2,1-5H3/b8-7+,14-9+/t13-,23-/m0/s1
- InChI Key： CJMOMVNHRUTOJX-WCUWGRSFSA-N
- SMILES： O1C(C(C(C)=O)=C2C=C3C=C(/C=C/C(/C)=C/[C@@H](C)CC)OC=C3C([C@@]12C)=O)=O

1. 3. The biosynthesis of fungal metabolites. Part I. Two different pathways to β-ketide chains in rotiorin

J. S. E. Holker,J. Staunton,W. B. Whalley J. Chem. Soc. 1964 16
2. 372. The chemistry of fungi. Part XXXIV. Rotiorin, a metabolite of Penicillium sclerotiorum van Beyma

G. B. Jackman,Alexander Robertson,R. B. Travers,W. B. Whalley J. Chem. Soc. 1958 1825
3. 699. Studies in relation to biosynthesis. Part XXX. Rotiorin, monascin, and rubropunctatin

A. J. Birch,A. Cassera,P. Fitton,J. S. E. Holker,H. Smith,G. A. Thompson,W. B. Whalley J. Chem. Soc. 1962 3583
4. 685. The chemistry of fungi. Part XLI. The structure of rotiorin

J. S. E. Holker,J. Staunton,W. B. Whalley J. Chem. Soc. 1963 3641
5. The chemistry of fungi. Part LXI. The synthesis of (±)-sclerotiorin, of (±)-4,6-dimethylocta-trans-2,trans-4-dienoic acid, and of an analogue of rotiorin

R. Chong,R. R. King,W. B. Whalley J. Chem. Soc. C 1971 3566

Recommended suppliers

SHOCHEM(SHANGHAI) CO.,lTD

Gold Member

Audited Supplier

CN Supplier

Bulk

Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.

Gold Member

Audited Supplier

CN Supplier

Reagent

Wuhan ChemNorm Biotech Co.,Ltd.

Gold Member

Audited Supplier

CN Supplier

Reagent

上海帛亦医药科技有限公司

Gold Member

Audited Supplier

CN Supplier

Reagent

Zhejiang Brunova Technology Co., Ltd.

Gold Member

Audited Supplier

CN Supplier

Bulk